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Compound of Interest

Compound Name: Heptafluoro-1-methoxypropane

Cat. No.: B1305504 Get Quote

An In-depth Technical Guide to Heptafluoro-1-
methoxypropane (CAS: 375-03-1)
For Researchers, Scientists, and Drug Development Professionals

Heptafluoro-1-methoxypropane, a fluorinated ether, is a compound of significant interest due

to its unique physicochemical properties. This technical guide provides a comprehensive

overview of its chemical structure, properties, synthesis, and applications, with a particular

focus on its relevance to the pharmaceutical and drug development sectors.

Chemical Structure and Identification
Heptafluoro-1-methoxypropane is systematically named 1,1,1,2,2,3,3-heptafluoro-3-

methoxypropane.[1][2] Its structure consists of a propane backbone where seven hydrogen

atoms are substituted by fluorine atoms, and a methoxy group is attached to the third carbon

atom.

Chemical Formula: C₄H₃F₇O[1][2]

CAS Number: 375-03-1[1][2]

Synonyms: Methyl perfluoropropyl ether, Novec HFE 7000, HFE-347mcc[3][4][5]

The molecular structure is represented as: CF₃CF₂CF₂OCH₃.
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Physicochemical Properties
The physical and chemical properties of Heptafluoro-1-methoxypropane are summarized in

the table below. Its high density, low viscosity, and low surface tension, combined with its

chemical inertness, make it suitable for specialized applications.

Property Value

Molecular Weight 200.05 g/mol [3][6]

Density 1.400 - 1.437 g/mL

Boiling Point 33-35 °C[4]

Melting Point -122 to -123 °C[4]

Vapor Pressure 565.98 mmHg

XLogP3 2.423 - 2.6

Refractive Index ~1.3597 (estimate)[7]

Topological Polar Surface Area 9.2 Å²[3][6]

Applications in Research and Industry
While extensively used in the electronics industry as a cleaning solvent and heat transfer fluid,

Heptafluoro-1-methoxypropane also has applications within the pharmaceutical sector.[3][7]

Its utility in high-purity environments is attributed to its chemical inertness and well-defined

properties.

Pharmaceutical Industry Applications:[3]

Heat Transfer Fluid: Used in chemical reactors and freeze-dryers (lyophilizers) where precise

temperature control is critical for the stability and quality of pharmaceutical products.

Solvent for Volatile Organic Compound (VOC) Capture: Its properties make it effective in

trapping and removing volatile organic compounds in pharmaceutical manufacturing

environments.
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Medical Laboratory Applications: It has been noted for use as a histobath working fluid in

medical laboratories.[3]

The use of fluorinated compounds, like Heptafluoro-1-methoxypropane, is valued in the

pharmaceutical industry for their biocompatibility, chemical resistance, and high purity, which

are essential for manufacturing equipment such as fluid delivery systems.[8]

Experimental Protocols
Synthesis of Fluorinated Ethers (Representative
Protocol)
A general method for the synthesis of fluorinated ethers involves the reaction of a fluorinated

alkene with an alcohol in the presence of a catalyst. The following is a representative protocol

for a related compound, which illustrates the general principles that could be adapted for

Heptafluoro-1-methoxypropane.

Reaction: The synthesis can be achieved through the reaction of hexafluoropropylene with

methanol in the presence of a suitable catalyst system.

Materials and Equipment:

Methanol

Hexafluoropropylene

N-methylpyrrolidone (solvent)

Composite catalyst (e.g., a mixture of DBN, DMAP, DBU, and DABCO)

Stainless steel tubular reactor

Gas chromatography (GC) equipment for analysis

Procedure:

A mixture of methanol, N-methylpyrrolidone, and the composite catalyst is prepared.
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This mixture is preheated to a reaction temperature of approximately 50°C.

The preheated mixture and hexafluoropropylene gas are continuously fed into the tubular

reactor.

The molar flow rate of the reactants and catalyst is carefully controlled.

The reaction is maintained at the set temperature within the reactor for a specified residence

time.

The output from the reactor is collected, and the product is isolated from the solvent and

catalyst.

The final product is analyzed by gas chromatography to determine its purity and the overall

yield of the reaction.

Analytical Characterization Workflow
The identity and purity of Heptafluoro-1-methoxypropane are typically confirmed using

standard analytical techniques.

Analytical Characterization Workflow

Heptafluoro-1-methoxypropane
Sample

Gas Chromatography-Mass Spectrometry (GC/MS)
- Purity Assessment
- Impurity Profiling

Nuclear Magnetic Resonance (NMR)
- Structural Confirmation (¹H, ¹⁹F, ¹³C)

Fourier-Transform Infrared Spectroscopy (FTIR)
- Functional Group Analysis (C-O, C-F bonds)

Data Analysis and
Structure Verification

Click to download full resolution via product page

Caption: A typical workflow for the analytical characterization of Heptafluoro-1-
methoxypropane.
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Methodology:

Gas Chromatography-Mass Spectrometry (GC/MS): This is a primary method for assessing

the purity of volatile compounds like Heptafluoro-1-methoxypropane. The sample is

injected into a gas chromatograph, where it is separated from any impurities. The mass

spectrometer then provides mass-to-charge ratio data, confirming the molecular weight and

fragmentation pattern of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹⁹F, and ¹³C NMR are used to

definitively confirm the chemical structure. The chemical shifts, splitting patterns, and

integration of the peaks provide detailed information about the connectivity of atoms within

the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional

groups present in the molecule. Characteristic absorption bands for C-F and C-O bonds

would be expected in the spectrum of Heptafluoro-1-methoxypropane.

Conclusion
Heptafluoro-1-methoxypropane is a versatile fluorinated ether with a well-defined set of

physical and chemical properties that make it suitable for specialized, high-purity applications.

For professionals in the pharmaceutical and drug development fields, its utility as a heat

transfer fluid in critical equipment and as a specialized solvent underscores its indirect but

important role in the industry. The synthetic and analytical protocols outlined here provide a

foundation for researchers working with this and related fluorinated compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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